Cas no 2411293-02-0 (2-chloro-1-{2,3-dihydrospiroindene-1,2'-morpholin-4'-yl}ethan-1-one)

• Product Name: 2-chloro-1-{2,3-dihydrospiroindene-1,2'-morpholin-4'-yl}ethan-1-one
• CAS No: 2411293-02-0
• MF: C₁₄H₁₆ClNO₂
• MW: 265.735342979431
• CID: 5358206
• PubChem ID: 146094535
• Update Time: 2025-11-06

2-chloro-1-{2,3-dihydrospiroindene-1,2'-morpholin-4'-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Z3766265553
• 2-Chloro-1-spiro[1,2-dihydroindene-3,2'-morpholine]-4'-ylethanone
• 2-chloro-1-{2,3-dihydrospiro[indene-1,2'-morpholin]-4'-yl}ethan-1-one
• 2-chloro-1-{2,3-dihydrospiroindene-1,2'-morpholin-4'-yl}ethan-1-one

• Inchi： 1S/C14H16ClNO2/c15-9-13(17)16-7-8-18-14(10-16)6-5-11-3-1-2-4-12(11)14/h1-4H,5-10H2
• InChI Key： LJJBZZSBUBXCSA-UHFFFAOYSA-N
• SMILES： ClCC(N1CCOC2(C3C=CC=CC=3CC2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 336
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5

Additional information on 2-chloro-1-{2,3-dihydrospiroindene-1,2'-morpholin-4'-yl}ethan-1-one

2-Chloro-1-{2,3-Dihydrospiroindene-1,2'-Morpholin-4'-yl}Ethan-1-One: A Comprehensive Overview

The compound 2-chloro-1-{2,3-dihydrospiroindene-1,2'-morpholin-4'-yl}ethan-1-one (CAS No. 2411293-02-0) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spiroindene-morpholine framework, which combines the structural features of a spiroindene moiety with a morpholine ring system. The presence of a chlorine substituent further enhances its chemical versatility and potential for functionalization.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of this compound. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the spiroindene-morpholine core. These methods not only improve the yield but also enhance the purity of the final product, making it more suitable for downstream applications in drug discovery and materials science.

The structural complexity of 2-chloro-1-{2,3-dihydrospiroindene-1,2'-morpholin-4'-yl}ethan-1-one lends itself to a wide range of potential applications. In pharmacology, this compound has been investigated as a potential lead molecule for the development of new therapeutic agents. Its morpholine ring system is particularly interesting due to its known bioactivity and ability to interact with various biological targets, such as enzymes and receptors.

Moreover, the spiroindene moiety contributes to the compound's unique electronic properties, which can be exploited in the design of advanced materials. For instance, researchers have explored its use in the synthesis of novel π-conjugated systems for applications in organic electronics and optoelectronics. The integration of such systems into devices like organic light-emitting diodes (OLEDs) and photovoltaic cells has shown promising results, highlighting the compound's potential in cutting-edge technologies.

From a mechanistic standpoint, the reactivity of CAS No. 2411293-02-0 is influenced by its spirocyclic architecture and electron-withdrawing chlorine substituent. These features make it an attractive candidate for various chemical transformations, including nucleophilic substitutions and electrophilic additions. Recent studies have demonstrated that these reactions can be selectively controlled under specific conditions, enabling the construction of diverse derivatives with tailored properties.

In terms of stability and solubility, 2-chloro-1-{2,3-dihydrospiroindene-1,2'-morpholin-4'-yl}ethan-1-one exhibits favorable characteristics that make it suitable for both laboratory-scale synthesis and large-scale production. Its solubility in common organic solvents facilitates its handling during purification processes, while its thermal stability ensures that it can withstand the conditions required for advanced characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its behavior in various chemical environments. This computational approach has complemented experimental studies, leading to a more comprehensive understanding of the compound's potential applications.

In conclusion, CAS No. 2411293-02-0, or 2-chloro-1-{2,3-dihydrospiroindene-1,2'-morpholin-4'-yl}ethan-1-one, represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with diverse functionalities. Its unique structure and versatile properties position it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its chemistry and biology, this compound is poised to play an increasingly important role in advancing our understanding of molecular design and function.